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This document provides a detailed overview of the application and protocols for implementing a
USB Human Interface Device (HID) keyboard using Microchip's megaAVR microcontrollers with
USB capabilities. The information is primarily based on the principles outlined in the AVR271
application note, which demonstrates a USB keyboard on a megaAVR platform.

Introduction

The goal of this application is to demonstrate the implementation of a USB keyboard using a
megaAVR microcontroller with a built-in USB controller. The firmware enables the
microcontroller to be recognized by a host computer as a standard USB HID keyboard, capable
of sending keystroke data. This demonstration typically utilizes a development board, such as
the STK525 starter kit, which includes user-interactive components like a joystick and push
buttons that are mapped to specific keyboard inputs.

The firmware architecture is built upon Microchip's USB Software Library for ATOOUSBxxXx
microcontrollers. This library provides the necessary functions to handle the USB protocol,
allowing the developer to focus on the specific application logic of the keyboard.
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Hardware and System Requirements

The demonstration is designed to run on a hardware platform with the following components:

Microcontroller: A megaAVR with a full-speed/low-speed USB controller (e.g., ATO0OUSB
series).

o Development Board: The STK525 starter kit is often used for this demonstration.

« Input Peripherals: A joystick and a push-button for user input, which will be translated into
keyboard reports.

e Host System: A personal computer with a USB port to which the keyboard device will be
connected.

Quantitative Data

The following table summarizes the key quantitative parameters of the USB HID keyboard
implementation.
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Parameter Value Description

Dependent on the specific
USB Speed Low Speed or Full Speed megaAVR microcontroller and

firmware configuration.

Standard class for peripherals
USB Class Human Interface Device (HID) like keyboards, mice, and

joysticks.

The size of the data packet
Report Size (IN) 8 bytes sent from the device to the

host for each key event.

The rate at which the host
Polling Interval 10 ms (Typical) requests data from the

keyboard.

Size of the control endpoint
Endpoint 0 Size 8, 16, 32, or 64 bytes used for enumeration and

configuration.

A single interface is used for
HID Interface 1 . .
the keyboard functionality.

Experimental Protocols
Firmware Development and Deployment

Objective: To compile the source code and program the megaAVR microcontroller.
Protocol:

e Obtain the Source Code: Download the source code package associated with the USB
keyboard demonstration (e.g., from the Microchip website).

» Setup the Development Environment: Install an appropriate Integrated Development
Environment (IDE) such as Atmel Studio (now Microchip Studio) and the corresponding
compiler toolchain.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Configure the Project: Open the project in the IDE. Ensure that the project settings, including
the target microcontroller and clock frequency, match the hardware being used.

o Compile the Code: Build the project to generate the HEX file, which contains the machine
code to be programmed onto the microcontroller.

e Program the Microcontroller:

o Connect the development board to the computer via a programming/debugging tool (e.g.,
JTAGICE mkll or AVRISP mkll).

o Alternatively, for devices with a DFU (Device Firmware Upgrade) bootloader, the
microcontroller can be programmed via the USB cable using a tool like FLIP (Flexible In-
System Programmer).

o Use the IDE's programming interface or the standalone programming software to flash the
generated HEX file onto the microcontroller.

Hardware Setup and Verification

Objective: To connect the hardware and verify its basic functionality.
Protocol:
e Hardware Connections:

o Ensure the megaAVR microcontroller is correctly seated on the STK525 starter kit or the
custom development board.

o Connect the necessary jumpers for power and peripheral usage as specified in the
development board's user manual.

o Powering the Board: Power the development board using the appropriate power source
(e.g., USB bus power or an external power supply).

o Connecting to the Host: Connect the development board to the host computer using a USB
cable.
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e Device Enumeration Verification:
o Upon connection, the host operating system should recognize a new USB device.

o Check the host's device manager to confirm that a "HID-compliant keyboard" or a similar
device has been successfully enumerated.

Signaling Pathways and Workflows
USB Keyboard Report Structure

The data sent from the keyboard to the host is formatted in a specific structure known as a
"report." The structure for a standard USB keyboard report is shown below.[1] This
demonstration supports sending IN reports to the host.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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